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Compound of Interest

Compound Name:
5-(Methoxymethoxy)-2-

methylbenzaldehyde

Cat. No.: B12103799

Get Quote

Strategic Protection Strategies for Toluene-Derived
Scaffolds
Executive Summary
5-(Methoxymethoxy)-2-methylbenzaldehyde (CAS 1596367-35-9) is a specialized synthetic

intermediate used primarily in the construction of complex pharmaceutical scaffolds. It

represents a "masked" form of 5-hydroxy-2-methylbenzaldehyde, where the phenolic hydroxyl

is protected as a methoxymethyl (MOM) ether.

For the drug development professional, this compound offers a critical tactical advantage:

orthogonal reactivity. By masking the acidic phenol, researchers can perform base-sensitive

transformations on the aldehyde (e.g., Wittig olefination) or radical functionalizations on the

benzylic methyl group without interference. This guide outlines the chemical identity, synthesis

protocols, and safety considerations for this intermediate.
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Property Data

Chemical Name 5-(Methoxymethoxy)-2-methylbenzaldehyde

CAS Number 1596367-35-9

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Precursor Phenol
5-Hydroxy-2-methylbenzaldehyde (CAS 23942-

00-9)

Physical State
Pale yellow oil or low-melting solid (approx.

melting range 35–45 °C)

Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Stability
Acid-labile (MOM group); Air-sensitive

(Aldehyde oxidation)

Strategic Utility: Why This Intermediate?
In complex synthesis, the "2-methyl-5-hydroxy" substitution pattern is common in bioactive

natural products and kinase inhibitors. However, the free phenol is problematic during key

carbon-carbon bond-forming steps.

Solubility Enhancement: The MOM group significantly increases lipophilicity compared to the

free phenol, facilitating purification in organic solvents.

Base Resistance: Unlike esters or silyl ethers, the MOM ether is stable to strong bases (e.g.,

n-BuLi, LDA), allowing for lithiation or Grignard addition to the aldehyde.

Benzylic Functionalization: The protection prevents phenoxide formation, which would

otherwise quench radical bromination (NBS) attempts at the ortho-methyl position.

Synthesis Protocols
As a Senior Application Scientist, I recommend two distinct routes. Method A is the industry

standard for yield and reliability, while Method B is a "green" alternative that avoids the use of
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carcinogenic MOM-chloride.

Method A: Standard MOM-Cl Protection (High Yield)
Use this method for small-scale, high-value synthesis where yield is paramount.

Reagents:

Starting Material: 5-Hydroxy-2-methylbenzaldehyde (1.0 equiv)

Chloromethyl methyl ether (MOM-Cl) (1.2 equiv) [DANGER: Carcinogen]

N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

Solvent: Dichloromethane (DCM) (anhydrous)

Protocol:

Setup: Flame-dry a round-bottom flask and purge with Nitrogen (

).

Dissolution: Dissolve 5-hydroxy-2-methylbenzaldehyde in anhydrous DCM (0.2 M

concentration). Cool to 0 °C in an ice bath.

Base Addition: Add DIPEA dropwise via syringe. The solution may darken slightly.

Protection: Add MOM-Cl dropwise over 10 minutes. Note: MOM-Cl is volatile and highly

toxic; use a dedicated fume hood.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

Monitor by TLC (30% EtOAc/Hexanes).

Workup: Quench with saturated

. Extract with DCM (3x). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (SiO2, 10-20% EtOAc in Hexanes).
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Method B: Dimethoxymethane Activation (Green
Alternative)
Use this method to avoid MOM-Cl handling restrictions.

Reagents:

Dimethoxymethane (Methylal) (Solvent/Reagent)

Phosphorus Pentoxide (

) (1.0 equiv)

Protocol:

Dissolve the phenol in excess dimethoxymethane.

Add

portion-wise at 0 °C.

Stir vigorously at RT for 12 hours.

Decant the liquid from the gummy residue and quench with ice water.

Extract and purify as above. Note: Yields are typically 10–15% lower than Method A.

Visualizations
Diagram 1: Synthesis Workflow
This flowchart visualizes the decision matrix for synthesis based on available reagents and

safety constraints.
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Caption: Decision matrix for synthesizing CAS 1596367-35-9 via standard or green protocols.

Diagram 2: Reactivity & Deprotection Logic
Understanding the stability profile is crucial for multi-step synthesis.
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Caption: Stability profile of the MOM-protected intermediate under various reaction conditions.

Handling & Safety (E-E-A-T Critical)
1. MOM-Chloride Hazard: The primary safety concern in the synthesis of this compound is the

use of Chloromethyl methyl ether (MOM-Cl).

Risk: It is a known human carcinogen (OSHA regulated).

Control: It must be handled in a certified chemical fume hood. Double-gloving (Nitrile over

Laminate) is recommended.

Destruction: Excess MOM-Cl should be quenched with aqueous ammonia or concentrated

sodium hydroxide before disposal.

2. Aldehyde Stability: Like most benzaldehydes, CAS 1596367-35-9 is prone to autoxidation to

the benzoic acid if exposed to air for prolonged periods.

Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2–8 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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